2-(2,6-Dichloro-3-nitrophenyl)acetonitrile
Cat. No. B8650759
M. Wt: 231.03 g/mol
InChI Key: PWPJDTXRMDBUDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07449582B2
Procedure details
To a solution of 2,6-dichloro-phenyl-acetonitrile (15.0 g, 80.62 mmol) in the dichloromethane (50 mL) and H2SO4 (40 mL) is added (slowly) a mixture of H2SO4 (14 mL) and HNO3 (5.5 mL) at 0° C. The reaction mixture is stirred at 0° C. for 20 minutes, warned to room temperature for half hour, and then concentrated to remove organic solvent. The solution is poured into a beaker containing ice-water (400 mL) to give a crystalline precipitate, which is collected by vacuum filtration and washed with water to afford the product (20.44 g, 82.4%).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[CH2:9][C:10]#[N:11].[N+:12]([O-])([OH:14])=[O:13]>ClCCl.OS(O)(=O)=O>[Cl:1][C:2]1[C:7]([N+:12]([O-:14])=[O:13])=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[CH2:9][C:10]#[N:11]
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Inputs
Step One
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Name
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|
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Quantity
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15 g
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Type
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reactant
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Smiles
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ClC1=C(C(=CC=C1)Cl)CC#N
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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OS(=O)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at 0° C. for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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warned to room temperature for half hour
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Duration
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0.5 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to remove organic solvent
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ADDITION
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Type
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ADDITION
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Details
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The solution is poured into a beaker
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ADDITION
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Type
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ADDITION
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Details
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containing ice-water (400 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a crystalline precipitate, which
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FILTRATION
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Type
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FILTRATION
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|
Details
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is collected by vacuum filtration
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C(=CC=C1[N+](=O)[O-])Cl)CC#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.44 g | |
| YIELD: PERCENTYIELD | 82.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
